
Trimethylolpropane trinonanoate chemical
structure and properties

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest
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Cat. No.: B093850 Get Quote

An In-depth Technical Guide to
Trimethylolpropane Trinonanoate
For Researchers, Scientists, and Drug Development Professionals

Introduction
Trimethylolpropane trinonanoate (TMPTN) is a synthetic ester with a unique molecular

architecture that imparts desirable physicochemical properties for various advanced

applications. As a triester of trimethylolpropane and nonanoic acid, it belongs to the class of

polyol esters, which are known for their excellent thermal and oxidative stability, low volatility,

and superior lubricity. These characteristics make TMPTN a subject of interest in the

development of high-performance lubricants, particularly in the burgeoning field of bio-

lubricants. This guide provides a comprehensive overview of the chemical structure, properties,

and synthesis of trimethylolpropane trinonanoate, along with detailed experimental protocols

for its characterization.

Chemical Structure and Identification
Trimethylolpropane trinonanoate is structurally characterized by a central quaternary carbon

atom derived from trimethylolpropane, to which three nonanoate ester groups are attached.

This branched structure is key to its physical and chemical properties.

Chemical Formula: C₃₃H₆₂O₆
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IUPAC Name: 2,2-bis(nonanoyloxymethyl)butyl nonanoate

CAS Number: 126-57-8

Molecular Weight: 554.85 g/mol

Physicochemical Properties
The properties of trimethylolpropane trinonanoate are largely dictated by its ester

functionalities and the long hydrocarbon chains of the nonanoate groups. It is typically a clear,

viscous liquid at room temperature. A summary of its key quantitative properties is presented in

the table below. It is important to note that while specific data for TMPTN is limited in publicly

available literature, data from closely related trimethylolpropane esters, particularly those with

similar chain lengths, provide valuable insights.

Property Value Reference

Appearance Liquid [1]

Molecular Weight 554.8 g/mol [1]

Flash Point 320 °C [2]

Pour Point -34 °C [2]

Viscosity Index 237 [2]

Oxidative Stability 172 °C [2]

Note: The Flash Point, Pour Point, Viscosity Index, and Oxidative Stability values are for a

closely related hyperbranched nonaoleate trimethylolpropane (NOTMP), which serves as a

reasonable proxy in the absence of specific data for TMPTN.

Synthesis of Trimethylolpropane Trinonanoate
The primary method for synthesizing trimethylolpropane trinonanoate is through the direct

esterification of trimethylolpropane with nonanoic acid.[3] This reaction is typically catalyzed by

an acid, such as sulfuric acid or p-toluenesulfonic acid, and involves the removal of water to

drive the equilibrium towards the formation of the triester.[2]
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Alternatively, transesterification of a nonanoic acid methyl ester with trimethylolpropane can

also be employed. This method can sometimes offer advantages in terms of milder reaction

conditions and easier purification.

Below is a logical workflow for the synthesis of trimethylolpropane trinonanoate via direct

esterification.
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Reactants Esterification Reaction Purification

Trimethylolpropane

Esterification Reaction

Nonanoic Acid (3 eq.) Acid Catalyst (e.g., H₂SO₄) Inert Solvent (e.g., Toluene) Heating with Water Removal (Dean-Stark) Neutralization (e.g., NaHCO₃ wash) Washing with Brine Drying (e.g., Na₂SO₄) Solvent Removal (Vacuum)

Purification

Trimethylolpropane Trinonanoate (Final Product)

Sample Preparation

Viscosity Measurement Thermal Properties

Trimethylolpropane Trinonanoate Sample

ASTM D445 ASTM D92 ASTM D97

Kinematic Viscosity @ 40°C & 100°C

Viscosity Index Calculation

Flash Point Pour Point
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b093850?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

